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Compound of Interest

Compound Name: N-Methylflindersine

Cat. No.: B118510 Get Quote

N-Methylflindersine Solubility: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylflindersine is a quinoline alkaloid that has been isolated from various plant species,

including those from the Rutaceae family. As with any compound under investigation for

potential therapeutic applications, understanding its solubility characteristics in a range of

solvents is a critical aspect of early-stage drug development. This technical guide provides a

summary of the currently available solubility data for N-Methylflindersine, a detailed

experimental protocol for solubility determination, and a generalized workflow for assessing

compound solubility.

Physical and Chemical Properties
A foundational understanding of the physicochemical properties of N-Methylflindersine is

essential for interpreting its solubility behavior.
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Property Value Source

Molecular Formula C₁₅H₁₅NO₂ [1][2]

Molecular Weight 241.28 g/mol [1][2]

CAS Number 50333-13-6 [1]

N-Methylflindersine Solubility Data
The following table summarizes the known quantitative and qualitative solubility of N-
Methylflindersine in various solvents and solvent systems. The available data indicates that

N-Methylflindersine exhibits good solubility in several common organic solvents.

Solvent/Solvent
System

Temperature Solubility Method

Dimethyl Sulfoxide

(DMSO)
Not Specified

≥ 50 mg/mL (207.22

mM)
Not Specified

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

Not Specified
≥ 1.25 mg/mL (5.18

mM)
Not Specified

10% DMSO / 90%

Corn Oil
Not Specified

≥ 1.25 mg/mL (5.18

mM)
Not Specified

Chloroform Not Specified Soluble Not Specified

Dichloromethane Not Specified Soluble Not Specified

Ethyl Acetate Not Specified Soluble Not Specified

Acetone Not Specified Soluble Not Specified

Note: "≥" indicates that the saturation point was not reached at this concentration.

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
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Method and HPLC Analysis
The following protocol describes a standard and reliable method for determining the

thermodynamic solubility of a compound like N-Methylflindersine.

4.1. Materials and Reagents

N-Methylflindersine

Selected solvents (e.g., water, phosphate-buffered saline (PBS), ethanol, methanol,

acetonitrile, DMSO)

Vials with screw caps

Orbital shaker or vortex mixer

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Volumetric flasks and pipettes

4.2. Procedure

Preparation of Standard Solutions: Prepare a series of standard solutions of N-
Methylflindersine in a suitable solvent (e.g., DMSO or acetonitrile) at known concentrations

to generate a calibration curve.

Sample Preparation: Add an excess amount of N-Methylflindersine to a vial containing a

known volume of the test solvent. The excess solid should be clearly visible.

Equilibration: Tightly cap the vials and place them in an orbital shaker set at a constant

temperature (e.g., 25 °C or 37 °C) for a defined period (e.g., 24-48 hours) to ensure
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equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess

solid settle. Centrifuge the samples to further separate the undissolved solid from the

supernatant.

Sample Collection and Dilution: Carefully collect an aliquot of the clear supernatant. Filter the

aliquot through a syringe filter to remove any remaining solid particles. Dilute the filtered

supernatant with the mobile phase to a concentration that falls within the range of the

calibration curve.

HPLC Analysis: Inject the diluted sample into the HPLC system.

Quantification: Use the peak area from the HPLC chromatogram and the calibration curve to

determine the concentration of N-Methylflindersine in the diluted sample.

Solubility Calculation: Calculate the solubility of N-Methylflindersine in the test solvent by

multiplying the determined concentration by the dilution factor.

Visualizing the Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound.
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Caption: Workflow for determining compound solubility.
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Signaling Pathways
Currently, there is limited publicly available information detailing the specific signaling pathways

modulated by N-Methylflindersine. Further research is required to elucidate its mechanism of

action and biological targets.

Conclusion
This technical guide provides a consolidated overview of the known solubility of N-
Methylflindersine and a standardized protocol for its determination. The provided data

indicates good solubility in DMSO and several other organic solvents. For drug development

purposes, further quantitative assessment of its solubility in aqueous and biorelevant media is

recommended. The experimental protocol and workflow diagram presented herein offer a

robust framework for conducting such solubility studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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